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Compound of Interest

Compound Name: Praseodymium oxide (Pr6011)

Cat. No.: B082683

Overview of Praseodymium Oxide and
Samarium Oxide in Ceramic Glazes

Praseodymium oxide and samarium oxide are both rare earth elements that can be
incorporated into ceramic glazes to impart specific properties. Their primary distinction lies in
their optical characteristics. Praseodymium oxide is utilized as a colorant to produce visible
hues, while samarium oxide is primarily employed for its fluorescent properties under ultraviolet
(UV) light.[1] Both oxides are known to be refractory and are generally considered non-toxic
when properly fired in a glaze.[1]

Comparative Data of Glaze Properties

The following tables summarize the known effects of Pr6011 and Sm203 on various glaze
properties based on available research. Direct comparative studies are limited, and some data
is inferred from studies on the effects of these oxides in glass systems.

Table 1: General and Optical Properties
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Property

Praseodymium Oxide
(Pr6011)

Samarium Oxide (Sm203)

Typical Use

Colorant[2][3]

Fluorescent Agent[1][4]

Color in Glaze (Visible Light)

Pale green to yellow-green[1]

(516171

Generally colorless[1]

Color in Glaze (UV Light)

No significant fluorescence

reported

Bright orange fluorescence[1]

[8]

Opacity

Can produce transparent
colored glazes as it dissolves

fully in the molten glass[2]

Can produce transparent

glazes[1]

Refractive Index

As a dense rare earth oxide, it
can increase the refractive
index, leading to a more

brilliant glaze surface[2]

As a dense rare earth oxide, it
can increase the refractive
index, leading to a more

brilliant glaze surface[2]

Typical Concentration

5-10% as a colorant[1][7]

Not widely specified for
general glazes, depends on

desired fluorescence

Table 2: Thermal and Mechanical Properties

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://ceramicartsnetwork.org/daily/article/Using-Rare-Earth-Oxides-as-Ceramic-Colorants-to-Obtain-Intense-Colors
https://suemcleodceramics.com/15-tips-to-get-started-with-glaze-testing/
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://www.researchgate.net/publication/381754458_Spectroscopic_and_Thermographic_Qualities_of_Praseodymium-Doped_Oxyfluorotellurite_Glasses
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://www.scientific.net/KEM.852.139
https://ceramicartsnetwork.org/pottery-making-illustrated/pottery-making-illustrated-article/Rare-Earth-Oxide-Glazes
https://www.researchgate.net/publication/261601871_Effect_of_Praseodymium_Oxide_on_Thermal_and_Optical_Properties_in_Raw_Transparent_glaze
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://community.ceramicartsdaily.org/topic/25-leaching-unsafe-glaze-surface/
https://ceramicartsnetwork.org/daily/article/Using-Rare-Earth-Oxides-as-Ceramic-Colorants-to-Obtain-Intense-Colors
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://ceramicartsnetwork.org/daily/article/Using-Rare-Earth-Oxides-as-Ceramic-Colorants-to-Obtain-Intense-Colors
https://ceramicartsnetwork.org/daily/article/Using-Rare-Earth-Oxides-as-Ceramic-Colorants-to-Obtain-Intense-Colors
https://www.researchgate.net/publication/342844544_Effect_of_Rare_Earth_Oxides_on_Properties_of_Nano_Antibacterial_Ceramic_Glaze
https://www.researchgate.net/publication/261601871_Effect_of_Praseodymium_Oxide_on_Thermal_and_Optical_Properties_in_Raw_Transparent_glaze
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Praseodymium Oxide
(Pr6011)

Samarium Oxide (Sm203)

Effect on Melting Temperature

Can decrease the melting

temperature of the glaze[6]

Can increase the glass

transition temperature[9]

Thermal Expansion

May increase the coefficient of

thermal expansion[6]

Data in glazes is limited; in
some glass systems, it can

influence thermal properties[9]

Thermal Stability

Improves thermal stability in

certain glass systems[4][10]

Known for exceptional thermal
stability, making it suitable for
high-temperature

applications[11]

Hardness & Abrasion

Resistance

As a rare earth oxide, it can
contribute to improved
hardness and abrasion

resistance[5]

As a rare earth oxide, it can
contribute to improved
hardness and abrasion

resistance[5]

Chemical Durability

Generally results in durable,

food-safe glazes[12]

Generally results in durable,

food-safe glazes

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate and compare the

performance of Pr6011 and Sm203 in a standard ceramic glaze base.

Glaze Preparation and Application

Objective: To prepare a series of glazes with varying concentrations of Pr6011 and Sm203 for

comparative testing.

Materials:

o Standard transparent glaze base recipe (e.g., a cone 6 transparent base)

e Praseodymium (l11,1V) oxide (Pr6011) powder

o Samarium (Ill) oxide (Sm203) powder

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://ceramicartsnetwork.org/pottery-making-illustrated/pottery-making-illustrated-article/Rare-Earth-Oxide-Glazes
https://www.mdpi.com/2079-6412/15/4/404
https://ceramicartsnetwork.org/pottery-making-illustrated/pottery-making-illustrated-article/Rare-Earth-Oxide-Glazes
https://www.mdpi.com/2079-6412/15/4/404
https://www.researchgate.net/publication/381754458_Spectroscopic_and_Thermographic_Qualities_of_Praseodymium-Doped_Oxyfluorotellurite_Glasses
https://www.mdpi.com/1420-3049/29/13/3041
http://brogden.utk.edu/wp-content/uploads/2016/05/Glaze-Testing.pdf
https://www.scientific.net/KEM.852.139
https://www.scientific.net/KEM.852.139
https://www.mdpi.com/1996-1944/18/22/5254
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

« Distilled water

o Standardized ceramic test tiles (bisque fired)

o Gram scale (accurate to 0.019)

e Sieve (80-mesh)

e Mixing containers and tools

Procedure:

o Prepare a large batch of the transparent glaze base to ensure consistency across all tests.
» Weigh out 100g batches of the dry base glaze.

e For the Pr6011 series, add 2%, 4%, 6%, 8%, and 10% of Pr60O11 by weight to the 100g
base glaze batches.

e For the Sm203 series, add 2%, 4%, 6%, 8%, and 10% of Sm203 by weight to the 100g
base glaze batches.

» Add a controlled amount of distilled water to each batch and mix thoroughly.
o Pass each glaze slurry through an 80-mesh sieve three times to ensure homogeneity.

o Apply the glazes to labeled test tiles using a consistent method (e.g., dipping for a
standardized duration).

» Fire the test tiles to the recommended temperature for the base glaze in an electric kiln with
an oxidizing atmosphere.

Thermal Expansion Measurement

Objective: To determine the coefficient of thermal expansion (CTE) of the fired glazes.
Method: Dilatometry

Procedure:
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» Prepare cast bars of each fired glaze.

o Use a dilatometer to measure the change in length of the glaze bars as a function of
temperature.

o Calculate the CTE from the resulting data.

o Compare the CTE of the glazes containing Pr6011 and Sm203 to that of the base glaze to
determine their relative effects.

Chemical Durability (Leaching) Test

Objective: To assess the resistance of the fired glazes to acid and alkali attack.

Materials:

Fired test tiles from each glaze batch

4% acetic acid solution (to simulate acidic foods)

A mild detergent solution (to simulate alkaline conditions)

Deionized water

Covered containers

Procedure:

o For each glaze, immerse one test tile in the 4% acetic acid solution and another in the
detergent solution at room temperature for 24 hours in covered containers. A third tile should
be immersed in deionized water as a control.

o After 24 hours, remove the tiles, rinse them with deionized water, and allow them to dry
completely.

 Visually inspect the surface of the glazes for any changes in color, gloss, or texture
compared to the control tile.
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» For a quantitative analysis, the leachant solutions can be analyzed for Pr and Sm ions using
Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Visualizations

The following diagrams illustrate the experimental workflow for this comparative evaluation.
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Caption: Experimental workflow for the comparative evaluation of Pr6011 and Sm203 in
ceramic glazes.
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Caption: Logical relationship of Pr6011 and Sm203 to key ceramic glaze properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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